Cas no 439093-61-5 (1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole)

• Product Name: 1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole
• CAS No: 439093-61-5
• MF: C₁₇H₁₅N₅O₃S
• MW: 369.397701501846
• CID: 5233338
• Update Time: 2025-10-25

1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole

• Inchi： 1S/C17H15N5O3S/c1-12-5-7-13(8-6-12)26(23,24)22-10-9-14-15(22)3-2-4-16(14)25-11-17-18-20-21-19-17/h2-10H,11H2,1H3,(H,18,19,20,21)
• InChI Key： YOJJGSAUGLOMJU-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C2=C(C(OCC3=NNN=N3)=CC=C2)C=C1

Additional information on 1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole

Comprehensive Overview of 1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole (CAS No. 439093-61-5)

The compound 1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole (CAS No. 439093-61-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its complex nomenclature reflects its intricate architecture, combining a sulfonyl group, a tetrazole moiety, and an indole core. This combination of functional groups makes it a versatile candidate for various applications, particularly in drug discovery and development.

In recent years, the demand for novel heterocyclic compounds like 1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its potential as a bioactive scaffold, given the pharmacological properties associated with both indole and tetrazole derivatives. These moieties are known for their roles in modulating enzyme activity and receptor interactions, making them valuable in the design of targeted therapies.

The synthesis of CAS No. 439093-61-5 involves multi-step organic reactions, often starting from commercially available indole precursors. Key steps include the introduction of the 4-methylbenzenesulfonyl group and the subsequent coupling with a tetrazole-containing side chain. Optimizing these synthetic pathways is a hot topic in academic and industrial labs, as it directly impacts the compound's yield, purity, and scalability—critical factors for its potential commercialization.

One of the most frequently searched questions about this compound revolves around its biological activity. Preliminary studies suggest that 1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole may exhibit anti-inflammatory or antioxidant properties, though detailed mechanistic studies are still underway. Its tetrazole ring, a well-known bioisostere for carboxylic acids, enhances its metabolic stability and bioavailability, making it a promising candidate for oral drug formulations.

From an SEO perspective, this compound aligns with trending searches such as "heterocyclic compounds in drug discovery" and "tetrazole derivatives in pharmaceuticals." These keywords highlight the growing interest in small-molecule therapeutics and structure-activity relationships. Additionally, the compound's CAS number (439093-61-5) is often queried by researchers seeking precise chemical identifiers for patents or regulatory submissions.

In the context of green chemistry, efforts are being made to develop more sustainable synthetic routes for 1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole. Solvent-free reactions, catalytic methods, and energy-efficient processes are being explored to minimize environmental impact. This aligns with the broader pharmaceutical industry's shift toward eco-friendly manufacturing practices.

Another area of interest is the compound's potential intellectual property landscape. Patents related to its synthesis, derivatives, or applications are closely monitored by competitors and investors. The presence of both sulfonyl and tetrazole groups in its structure opens doors for patentable innovations, particularly in niche therapeutic areas like central nervous system (CNS) disorders or metabolic diseases.

In summary, 1-(4-methylbenzenesulfonyl)-4-[(1H-1,2,3,4-tetrazol-5-yl)methoxy]-1H-indole (CAS No. 439093-61-5) represents a fascinating intersection of chemistry and pharmacology. Its multifaceted structure, combined with emerging research on its applications, positions it as a compound of high relevance in modern science. As investigations continue, it is likely to attract even more attention from both academia and industry.